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Compound of Interest

Compound Name: Nickel(II) bromide hexahydrate

Cat. No.: B16168163

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data (Infrared, Raman,

and UV-Visible) for Nickel(II) bromide hexahydrate (NiBr₂·6H₂O). This document details the

expected spectral features, experimental protocols for data acquisition, and the underlying

molecular and electronic structures that give rise to these spectroscopic properties.

Introduction
Nickel(II) bromide hexahydrate is an inorganic salt that exists as a blue-green crystalline

solid. In its hydrated form, the nickel(II) ion is coordinated by six water molecules, forming the

complex cation [Ni(H₂O)₆]²⁺. This octahedral coordination complex is responsible for the

characteristic color and spectroscopic properties of the compound. Understanding the

spectroscopic signature of NiBr₂·6H₂O is crucial for its characterization, quality control, and for

studying its interactions in various chemical and biological systems.

Spectroscopic Data
The spectroscopic data for Nickel(II) bromide hexahydrate are summarized below. The UV-

Visible data pertains to aqueous solutions where the compound dissolves to form the
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hexaaquanickel(II) cation, [Ni(H₂O)₆]²⁺. The Infrared and Raman data are for the solid-state

crystalline material.

UV-Visible Spectroscopy
Aqueous solutions of Nickel(II) bromide hexahydrate are pale green due to the presence of

the [Ni(H₂O)₆]²⁺ ion. The UV-Vis spectrum of this complex is characterized by three spin-

allowed, but Laporte-forbidden, d-d electronic transitions.

Transition Wavelength (λmax)
Molar Absorptivity
(ε)

Region

³A₂g → ³T₂g(F) ~720-740 nm Low Red

³A₂g → ³T₁g(F) ~656-670 nm Low Orange

³A₂g → ³T₁g(P) ~393-405 nm Low Violet

Infrared (IR) Spectroscopy
The infrared spectrum of solid Nickel(II) bromide hexahydrate is dominated by the vibrational

modes of the coordinated water molecules and the Ni-O bonds.
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Wavenumber Range (cm⁻¹) Assignment Description

3000 - 3600 O-H stretching (ν_OH)

Broad bands due to the

stretching vibrations of the

coordinated water molecules,

often showing multiple

components due to different

hydrogen bonding

environments.

1600 - 1650 H-O-H bending (δ_HOH)

A sharp to moderately broad

band corresponding to the

bending mode of the

coordinated water molecules.

500 - 900 Water librational modes (ρ_w)

Rocking, wagging, and twisting

modes of the coordinated

water molecules.

300 - 450 Ni-O stretching (ν_Ni-O)

Stretching vibrations of the

bonds between the nickel(II)

ion and the oxygen atoms of

the water ligands.

Raman Spectroscopy
Raman spectroscopy provides complementary information to IR spectroscopy, particularly for

the symmetric vibrational modes of the [Ni(H₂O)₆]²⁺ octahedron.
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Wavenumber Shift (cm⁻¹) Assignment Description

3000 - 3600 O-H stretching (ν_OH)

Bands corresponding to the

stretching vibrations of the

coordinated water molecules.

1600 - 1650 H-O-H bending (δ_HOH)
Bending vibrations of the

coordinated water molecules.

~400
Symmetric Ni-O stretching

(ν_Ni-O)

A strong, polarized band

characteristic of the symmetric

breathing mode of the

[Ni(H₂O)₆]²⁺ octahedron.

< 300 Lattice modes
Vibrations involving the entire

crystal lattice structure.

Experimental Protocols
UV-Visible Spectroscopy
Objective: To obtain the absorption spectrum of an aqueous solution of Nickel(II) bromide
hexahydrate.

Methodology:

Sample Preparation: A stock solution of NiBr₂·6H₂O is prepared by accurately weighing the

solid and dissolving it in deionized water to a known concentration (e.g., 0.1 M). Serial

dilutions can be made to obtain a range of concentrations.

Instrumentation: A dual-beam UV-Vis spectrophotometer is used.

Measurement:

A quartz cuvette with a 1 cm path length is filled with deionized water to serve as a blank.

Another quartz cuvette is filled with the NiBr₂·6H₂O solution.

The absorption spectrum is recorded over a wavelength range of 300 to 800 nm.
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The baseline is corrected using the blank.

Infrared (IR) Spectroscopy
Objective: To obtain the vibrational spectrum of solid Nickel(II) bromide hexahydrate.

Methodology:

Sample Preparation:

KBr Pellet Method: A small amount of finely ground NiBr₂·6H₂O (1-2 mg) is mixed with dry

potassium bromide (KBr) powder (100-200 mg). The mixture is then pressed into a thin,

transparent pellet using a hydraulic press.

Attenuated Total Reflectance (ATR): A small amount of the solid sample is placed directly

onto the ATR crystal.

Instrumentation: A Fourier Transform Infrared (FT-IR) spectrometer.

Measurement:

A background spectrum of the empty sample compartment (or the clean ATR crystal) is

recorded.

The prepared sample is placed in the spectrometer's sample holder.

The IR spectrum is recorded, typically in the range of 4000 to 400 cm⁻¹.

The final spectrum is presented in terms of transmittance or absorbance.

Raman Spectroscopy
Objective: To obtain the Raman scattering spectrum of solid Nickel(II) bromide hexahydrate.

Methodology:

Sample Preparation: A small amount of the crystalline solid is placed in a sample holder,

such as a glass capillary tube or on a microscope slide.
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Instrumentation: A Raman spectrometer equipped with a laser excitation source (e.g., 532

nm or 785 nm) and a sensitive detector (e.g., a CCD camera).

Measurement:

The laser is focused on the sample.

The scattered light is collected and passed through a filter to remove the intense Rayleigh

scattering.

The Raman spectrum is recorded as a plot of intensity versus the Raman shift (in cm⁻¹).

Measurements can be performed at room temperature or at low temperatures (e.g., using

a liquid nitrogen cryostat) to reduce fluorescence and sharpen the spectral features.

Visualization of Electronic Transitions
The color and UV-Visible absorption of Nickel(II) bromide hexahydrate in solution are a direct

consequence of the electronic structure of the [Ni(H₂O)₆]²⁺ ion. The six water ligands create an

octahedral crystal field that splits the d-orbitals of the Ni²⁺ ion into two energy levels: a lower-

energy t₂g set and a higher-energy eg set.

d-d Electronic Transitions
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Caption: d-orbital splitting in the hexaaquanickel(II) ion.

This diagram illustrates the splitting of the five degenerate d-orbitals of the free Ni²⁺ ion into the

t₂g and eg sets in the presence of an octahedral ligand field from the six water molecules. The

absorption of light promotes electrons from the lower t₂g orbitals to the higher eg orbitals,

resulting in the observed color.

Experimental Workflow
The following diagram outlines a typical workflow for the comprehensive spectroscopic

characterization of a hydrated metal salt like Nickel(II) bromide hexahydrate.
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Caption: Workflow for spectroscopic analysis.

To cite this document: BenchChem. [A Technical Guide to the Spectroscopic Analysis of
Nickel(II) Bromide Hexahydrate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16168163/docs#a-technical-guide-to-the-
spectroscopic-analysis-of-nickel-ii-bromide-hexahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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